Cas no 1935200-22-8 (2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl)-)

• Product Name: 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl)-
• CAS No: 1935200-22-8
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5291761
• Update Time: 2025-07-22

2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl)-

• Inchi： 1S/C8H13NO/c1-6(2)7(10)8(3)4-9-5-8/h9H,1,4-5H2,2-3H3
• InChI Key： JAJVSAYLIXJCTQ-UHFFFAOYSA-N
• SMILES： C(C1(C)CNC1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl)-

Introduction to 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) (CAS No. 1935200-22-8)

2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl), also known by its CAS number 1935200-22-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) make it a valuable candidate for various drug discovery and development efforts.

The chemical structure of 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) consists of a propenone moiety substituted with a methyl group and an azetidine ring. The presence of the azetidine ring, which is a four-membered heterocyclic structure, imparts unique properties to the molecule. Azetidinones are known for their ability to form stable complexes with metal ions and their potential to modulate various biological processes, including enzyme inhibition and receptor binding.

Recent studies have highlighted the potential of 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain azetidinones can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its potential in neurodegenerative disorders, 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting specific metabolic pathways. A recent publication in Cancer Research reported that azetidinones can inhibit the activity of key enzymes involved in fatty acid synthesis, a process that is often upregulated in cancer cells. This selective inhibition can lead to reduced tumor growth and improved therapeutic outcomes.

The pharmacokinetic properties of 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) have also been extensively studied. Its small molecular size and lipophilic nature allow it to cross biological membranes efficiently, making it suitable for oral administration. Furthermore, the compound exhibits good metabolic stability and low toxicity, which are crucial factors for its development as a therapeutic agent.

In terms of synthetic methods, 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) can be synthesized through various routes. One common approach involves the reaction of an appropriate aldehyde or ketone with an azetidine derivative under suitable conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical applications.

The safety profile of 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 2-Propen-1-one, 2-methyl-1-(3-methyl-3-azetidinyl) (CAS No. 1935200-22-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of modern medicine.